Cas no 3029-32-1 (6,13-Pentacenequinone)

• Product Name: 6,13-Pentacenequinone
• CAS No: 3029-32-1
• MF: C₂₂H₁₂O₂
• MW: 308.32948589325
• MDL: MFCD00003709
• CID: 43711
• PubChem ID: 24854833
• Update Time: 2025-06-14

6,13-Pentacenequinone Chemical and Physical Properties

Names and Identifiers

• Pentacene-6,13-dione
• 6,13-Pentacenedione
• 6,13-Pentacenequinone
• pentacen-6,13-dione
• pentacene-6,13-quinone
• pentacenequinone
• UFCVADNIXDUEFZ-UHFFFAOYSA-
• InChI=1/C22H12O2/c23-21-17-9-13-5-1-2-6-14(13)10-18(17)22(24)20-12-16-8-4-3-7-15(16)11-19(20)21/h1-12H
• C22H12O2
• DTXSID60184375
• 6,13-Pentacenequinone, 99%
• 4-Pentylphenyltrans,trans-4-propyl-1,1-bicyclohexyl-4-carboxylate
• CS-W014529
• 6,13-pentacenediquinone pentacenedione
• 3029-32-1
• MFCD00003709
• AS-30041
• SCHEMBL354514
• FT-0620834
• AKOS003615541
• Pentacene-6,13-dione;613-pentacenediquinone pentacenedione
• J-017888
• SY004565
• P1685
• DB-047749
• DTXCID70106866
• 6,13Pentacenedione
• 6,13-PeQ
• 625-212-6

• MDL： MFCD00003709
• Inchi： 1S/C22H12O2/c23-21-17-9-13-5-1-2-6-14(13)10-18(17)22(24)20-12-16-8-4-3-7-15(16)11-19(20)21/h1-12H
• InChI Key： UFCVADNIXDUEFZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C3C=CC=CC3=CC=2C(C2C=C3C=CC=CC3=CC=21)=O

Computed Properties

• Exact Mass: 308.08400
• Monoisotopic Mass: 308.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4

Experimental Properties

• Color/Form: Not available
• Density: 1.2343 (rough estimate)
• Melting Point: 394°C(lit.)
• Boiling Point: 557.5℃ at 760 mmHg
• Flash Point: 204.1℃
• Refractive Index: 1.5344 (estimate)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 34.14000
• LogP: 4.76840
• Solubility: Insoluble in water.

6,13-Pentacenequinone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• RTECS：JN1000000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Packing Group：II
• Risk Phrases：R36/37/38
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenequinones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6,13-Pentacenequinone

Recent Advances in the Study of 6,13-Pentacenequinone (CAS: 3029-32-1) in Chemical and Biomedical Applications

6,13-Pentacenequinone (CAS: 3029-32-1), a derivative of pentacene with quinone functional groups, has recently garnered significant attention in both chemical and biomedical research due to its unique electronic properties and potential therapeutic applications. This compound, characterized by its extended π-conjugated system, exhibits remarkable photophysical and electrochemical characteristics that make it suitable for various applications, including organic electronics, photodynamic therapy, and as a building block for more complex molecular architectures. Recent studies have focused on optimizing its synthesis, exploring its reactivity, and evaluating its biological activity, positioning 6,13-Pentacenequinone as a promising candidate for interdisciplinary research.

The synthesis of 6,13-Pentacenequinone has been a focal point in recent research, with efforts directed toward improving yield and purity while minimizing byproducts. A 2023 study published in Advanced Synthesis & Catalysis demonstrated a novel oxidative cyclization method using environmentally benign oxidants, achieving a yield of over 85% with high selectivity. This method not only addresses the challenges associated with traditional synthesis routes but also aligns with the growing demand for sustainable chemical processes. Additionally, the study highlighted the compound's stability under various conditions, which is crucial for its application in both materials science and pharmaceuticals.

In the realm of organic electronics, 6,13-Pentacenequinone has shown exceptional promise as an n-type semiconductor. Its ability to facilitate electron transport, coupled with its air stability, makes it an attractive alternative to conventional materials. Recent work published in Chemistry of Materials explored its integration into organic field-effect transistors (OFETs), revealing electron mobilities comparable to those of state-of-the-art n-type organic semiconductors. The study also investigated the compound's thin-film morphology, providing insights into how molecular packing influences device performance. These findings underscore the potential of 6,13-Pentacenequinone in advancing flexible and printable electronics.

Beyond its electronic applications, 6,13-Pentacenequinone has emerged as a candidate for biomedical research, particularly in photodynamic therapy (PDT). A 2024 study in Journal of Medicinal Chemistry reported that the compound exhibits strong singlet oxygen generation upon photoexcitation, a key mechanism in PDT for cancer treatment. The researchers evaluated its efficacy against several cancer cell lines, observing significant phototoxicity under visible light irradiation while maintaining low dark toxicity. This selective activity, combined with the compound's ability to penetrate cellular membranes, positions it as a potential photosensitizer for targeted cancer therapies. Further studies are underway to optimize its pharmacokinetics and evaluate its in vivo performance.

The reactivity of 6,13-Pentacenequinone has also been a subject of investigation, with recent studies exploring its use as a precursor for more complex molecular structures. For instance, a 2023 paper in Organic Letters detailed its role in Diels-Alder reactions, leading to the synthesis of novel polycyclic aromatic hydrocarbons (PAHs) with tailored electronic properties. These derivatives exhibit tunable band gaps and enhanced stability, making them suitable for applications in optoelectronics and sensing. The versatility of 6,13-Pentacenequinone as a building block highlights its potential to drive innovation in materials science.

In conclusion, 6,13-Pentacenequinone (CAS: 3029-32-1) represents a multifaceted compound with significant potential across chemical and biomedical disciplines. Recent advancements in its synthesis, electronic applications, and therapeutic uses underscore its versatility and promise. As research continues to uncover new properties and applications, this compound is poised to play a pivotal role in the development of next-generation materials and therapies. Future studies should focus on scaling up production, optimizing its performance in devices, and further exploring its biological activity to fully realize its potential.